Cas no 25372-03-6 (4-(1H-Imidazol-1-yl)benzonitrile)

4-(1H-Imidazol-1-yl)benzonitrile Properties

Names and Identifiers

• 4-(1H-imidazol-1-yl)benzonitrile
• 1-(4-Cyanophenyl)imidazole
• 4-(1H-Imidazol-1-yl)benzenecarbonitrile
• 4-(IMIDAZOL-1-YL)BENZONITRILE
• 4-imidazol-1-ylbenzonitrile
• 1-(4-cyanophenyl)-1H-imidazole
• 4-(1H-imidazol-1-yl)-benzonitrile
• 4-(1H-imidazole-1-yl)benzonitrile
• 4-(1-Imidazolyl)benzonitrile
• 4-(imidazole-1-yl)benzonitrile
• 4-imidazol-1-yl-benzonitrile
• 4-imidazolylbenzenecarbonitrile
• p-Imidazol-1-ylbenzonitrile
• Benzonitrile, p-imidazol-1-yl-
• Bionet2_001535
• imidazolylbenzenecarbonitrile
• 4-(1-imidazolyl)-benzonitrile
• GYFGZFJGMRRTTP-UHFFFAOYSA-N
• SY033882
• MFCD00127147
• CS-0019010
• DTXSID70180020
• EN300-366051
• Z331877032
• SCHEMBL1009532
• 25372-03-6
• C2045
• FT-0616792
• J-513215
• W-206974
• 4-imidazol-1-ylbenzenecarbonitrile
• HMS1368G16
• 12A-005
• AKOS000222274
• YSCH0219
• A845251
• AMY4762
• STK351653
• +Expand

• MDL： MFCD00127147
• InChIKey： GYFGZFJGMRRTTP-UHFFFAOYSA-N
• Inchi： 1S/C10H7N3/c11-7-9-1-3-10(4-2-9)13-6-5-12-8-13/h1-6,8H
• SMILES： N1(C([H])=NC([H])=C1[H])C1C([H])=C([H])C(C#N)=C([H])C=1[H]

Computed Properties

• Exact Mass: 169.06400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 169.064
• Heavy Atom Count: 13
• Complexity: 210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 41.6

Experimental Properties

• LogP: 1.74398
• PSA: 41.61000
• Refractive Index: 1.623
• Boiling Point: 358.1 °C at 760 mmHg
• Melting Point: 152.0 to 156.0 deg-C
• Flash Point: 170.4 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides